Cas no 255837-23-1 (Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester)

Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester structure
255837-23-1 structure
Product Name:Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester
CAS No:255837-23-1
MF:C9H9F3O3S
MW:254.226172208786
CID:1423200
PubChem ID:12193627
Update Time:2025-04-20

Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester
    • (3,4-dimethylphenyl) trifluoromethanesulfonate
    • 255837-23-1
    • SCHEMBL6940149
    • NEZHQSLXAUSUTO-UHFFFAOYSA-N
    • DTXSID70479906
    • Inchi: 1S/C9H9F3O3S/c1-6-3-4-8(5-7(6)2)15-16(13,14)9(10,11)12/h3-5H,1-2H3
    • InChI Key: NEZHQSLXAUSUTO-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 254.02200
  • Monoisotopic Mass: 254.02244980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 3.61260

Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester Related Literature

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